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Compound of Interest

Compound Name: Rosmanol

Cat. No.: B7888195

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rosmanol is a naturally occurring phenolic diterpene found in rosemary (Rosmarinus
officinalis) that has garnered significant scientific interest for its diverse biological activities. This
technical guide provides a comprehensive overview of Rosmanol, focusing on its fundamental
physicochemical properties, and delves into its mechanisms of action as an antioxidant, anti-
inflammatory, and anticancer agent. Detailed experimental protocols for key assays and a
summary of its effects on critical cellular signaling pathways are presented to facilitate further
research and development of Rosmanol as a potential therapeutic agent.

Physicochemical Properties of Rosmanol

Rosmanol is a key bioactive constituent of rosemary, contributing to its well-documented
health benefits. Its fundamental properties are summarized below.
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Property Value

CAS Number 80225-53-2
Molecular Formula C20H2605
Molecular Weight 346.42 g/mol
Appearance Solid

Solubility Soluble in DMSO

Biological Activities and Mechanisms of Action

Rosmanol exhibits a range of biological activities, with its antioxidant, anti-inflammatory, and

anticancer properties being the most extensively studied.

Antioxidant Activity

Rosmanol demonstrates potent antioxidant effects by scavenging free radicals and modulating
cellular antioxidant defense systems. Its efficacy has been quantified in various in vitro
antioxidant assays.

Assay ICso0 Value (pg/mL) Reference
DPPH 16.8 [1]
DPPH 0.13 mg/mL [2]
DPPH 14.3+0.8 2]
ABTS 38.6 (ethanolic extract) [3]
ABTS 72.76 (hot water extract) [3]

Anti-inflammatory Activity

Rosmanol exerts anti-inflammatory effects by inhibiting key signaling pathways involved in the
inflammatory response, such as the NF-kB and MAPK pathways.
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Anticancer Activity

Rosmanol has shown significant promise as an anticancer agent, demonstrating cytotoxic
effects against various cancer cell lines. Its mechanisms of action involve the induction of
apoptosis, cell cycle arrest, and the modulation of critical signaling pathways that govern
cancer cell proliferation and survival.

Cell Line Assay ICso0 Value (uM) Incubation Time (h)
MCF-7 (Breast

MTT ~50 48
Cancer)
MDA-MB-231 (Breast

MTT ~50 48
Cancer)
COLO 205 (Colon

~42 24

Cancer)

Key Signaling Pathways Modulated by Rosmanol

Rosmanol's biological effects are mediated through its interaction with several key intracellular
signaling pathways.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial regulator of cell survival,
proliferation, and growth. Rosmanol has been shown to inhibit this pathway, leading to

decreased cancer cell viability.
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Rosmanol inhibits the PI3K/Akt signaling pathway.

STAT3/JAK2 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3)/Janus Kinase 2 (JAK2)
pathway is often hyperactivated in cancer, promoting cell proliferation and survival. Rosmanol
has been demonstrated to inhibit this pathway, contributing to its anticancer effects.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Rosmanol induces breast cancer cells apoptosis by regulating PI3K/AKT and STAT3/JAK2
signaling pathways - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to Rosmanol: A Phenolic
Diterpene with Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7888195#rosmanol-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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